Cas no 89296-72-0 (Hexanoic acid, 2-propyl-, 1-iodoethyl ester)

• Product Name: Hexanoic acid, 2-propyl-, 1-iodoethyl ester
• CAS No: 89296-72-0
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 604971
• PubChem ID: 71323478
• Update Time: 2025-04-19

Hexanoic acid, 2-propyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-propyl-, 1-iodoethyl ester
• 1-iodoethyl 2-propylhexanoate
• DTXSID80753067
• 89296-72-0

• Inchi： 1S/C11H21IO2/c1-4-6-8-10(7-5-2)11(13)14-9(3)12/h9-10H,4-8H2,1-3H3
• InChI Key： LRBFRWWXJIFXIV-UHFFFAOYSA-N
• SMILES： IC(C)OC(C(CCC)CCCC)=O

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų